molecular formula C11H11NO3S2 B8310336 2-[1,3-Dithian-2-yl]-5-nitrobenzaldehyde

2-[1,3-Dithian-2-yl]-5-nitrobenzaldehyde

Cat. No.: B8310336
M. Wt: 269.3 g/mol
InChI Key: JBZBDRVFGXEWMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[1,3-Dithian-2-yl]-5-nitrobenzaldehyde is a useful research compound. Its molecular formula is C11H11NO3S2 and its molecular weight is 269.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11NO3S2

Molecular Weight

269.3 g/mol

IUPAC Name

2-(1,3-dithian-2-yl)-5-nitrobenzaldehyde

InChI

InChI=1S/C11H11NO3S2/c13-7-8-6-9(12(14)15)2-3-10(8)11-16-4-1-5-17-11/h2-3,6-7,11H,1,4-5H2

InChI Key

JBZBDRVFGXEWMI-UHFFFAOYSA-N

Canonical SMILES

C1CSC(SC1)C2=C(C=C(C=C2)[N+](=O)[O-])C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3.47 g (12.8 mmol) of the Compound 3c in methylene chloride (100 mL) was added pyridinium chlorochromate (4.15 g, 19.2 mmol). The mixture was stirred for one hour, an additional pyridinium chlorochromate (2.0 g) was added, and the mixture was stirred 15 hours. Diethyl ether (200 mL) was added to the reaction mixture, and the solvent was decanted and evaporated. The residue was purified by chromatography (silica gel, chloroform) to afford the Compound 3d as light yellow crystals; m.p. 99°-101° C.; IR 1730 cm-1 (C=O); 1H NMR δ1.7-2.3 (m,2H, --CH2CH2CH2 --), 2.8-3.3 (m, 4H,--CH2CH2CH2 --), 6.13(s, 1H, --SCHS--), 7.8-8.7 (m,--3H, ArH), 10.45 (s, 1H,CHO).
Quantity
3.47 g
Type
reactant
Reaction Step One
Quantity
4.15 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
reactant
Reaction Step Three

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